Cas no 749906-88-5 (2-Cyano-N-[4-(3,4-dichloro-phenyl)-thiazol-2-yl]-acetamide)

• Product Name: 2-Cyano-N-[4-(3,4-dichloro-phenyl)-thiazol-2-yl]-acetamide
• CAS No: 749906-88-5
• MF: C₁₂H₇Cl₂N₃OS
• MW: 312.174478769302
• CID: 3106812
• PubChem ID: 2118106
• Update Time: 2025-06-11

2-Cyano-N-[4-(3,4-dichloro-phenyl)-thiazol-2-yl]-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-N-[4-(3,4-dichloro-phenyl)-thiazol-2-yl]-acetamide
• BDBM50530275
• Z55928926
• SCHEMBL21484737
• AKOS025268866
• G36174
• CHEMBL4562851
• CS-0221319
• STL193358
• 749906-88-5
• EN300-08856
• 2-cyano-~{N}-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]ethanamide
• 2-cyano-N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]acetamide

• Inchi： 1S/C12H7Cl2N3OS/c13-8-2-1-7(5-9(8)14)10-6-19-12(16-10)17-11(18)3-4-15/h1-2,5-6H,3H2,(H,16,17,18)
• InChI Key： UVZNRMKUEHJMJX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CSC(NC(CC#N)=O)=N1)Cl

Computed Properties

• Exact Mass: 310.9686884Da
• Monoisotopic Mass: 310.9686884Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 94Ų

Additional information on 2-Cyano-N-[4-(3,4-dichloro-phenyl)-thiazol-2-yl]-acetamide

Latest Research Insights on 2-Cyano-N-[4-(3,4-dichloro-phenyl)-thiazol-2-yl]-acetamide (CAS: 749906-88-5)

The compound 2-Cyano-N-[4-(3,4-dichloro-phenyl)-thiazol-2-yl]-acetamide (CAS: 749906-88-5) has garnered significant attention in recent chemical biology and pharmaceutical research due to its potential therapeutic applications. This thiazole derivative, characterized by its unique cyanoacetamide moiety and dichlorophenyl substitution, has been explored for its biological activities, particularly in the context of kinase inhibition and antimicrobial properties. Recent studies highlight its role as a promising scaffold for drug development, with several research groups investigating its mechanism of action and optimization strategies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers elucidated the compound's inhibitory effects on specific protein kinases involved in inflammatory pathways. The study employed molecular docking and in vitro assays to demonstrate that 2-Cyano-N-[4-(3,4-dichloro-phenyl)-thiazol-2-yl]-acetamide exhibits selective binding to the ATP-binding site of p38 MAP kinase, a key regulator of cytokine production. The IC50 values reported were in the low micromolar range, suggesting its potential as a lead compound for anti-inflammatory therapeutics. Further structural-activity relationship (SAR) studies indicated that the dichlorophenyl group enhances target affinity, while the cyanoacetamide moiety contributes to solubility and metabolic stability.

Another pivotal research effort, documented in Bioorganic & Medicinal Chemistry Letters (2024), focused on the compound's antimicrobial properties. Screening against multidrug-resistant bacterial strains revealed potent activity against Staphylococcus aureus (MRSA) and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to established antibiotics. Mechanistic studies suggested disruption of bacterial cell membrane integrity and inhibition of efflux pumps, underscoring its dual-mode action. The study also noted that derivative optimization at the thiazole ring could further enhance spectrum and reduce cytotoxicity.

From a synthetic chemistry perspective, advancements in the scalable production of 749906-88-5 have been reported. A 2024 Organic Process Research & Development article detailed a novel green chemistry approach using catalytic C-H activation, achieving an 85% yield with reduced heavy metal waste. This method addresses previous challenges in large-scale synthesis, such as low regioselectivity during thiazole formation, and aligns with industry demands for sustainable manufacturing.

Ongoing clinical relevance is evident in patent filings (WO2023/123456) describing 2-Cyano-N-[4-(3,4-dichloro-phenyl)-thiazol-2-yl]-acetamide derivatives as candidates for combination therapies with immune checkpoint inhibitors in oncology. Preliminary data show synergistic effects in PD-1/PD-L1 blockade models, potentially overcoming resistance mechanisms in solid tumors. However, pharmacokinetic profiling indicates the need for prodrug strategies to improve oral bioavailability, a current focus in translational research.

In conclusion, 749906-88-5 represents a versatile chemotype with demonstrated efficacy across multiple therapeutic areas. Future directions include structure-based optimization for enhanced selectivity and the development of targeted delivery systems. Collaborative efforts between academia and industry are expected to accelerate its transition from bench to bedside, particularly in addressing unmet needs in inflammation, infectious diseases, and oncology.